Cas no 246021-20-5 (9,11-Didehydrooestriol)

9,11-Didehydrooestriol Properties

Names and Identifiers

• 9,11-Didehydroestriol
• Estra-1,3,5,9(11)-tetraene-3,16a,17b-triol
• (8S,13S,14S,16R,17R)-13-methyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,16,17-triol
• 9,11-Didehydrooestriol
• A,17
• A-triol
• Estra-1,3,5,9(11)-tetraene-3,16
• Estra-1,3,5,9(11)-tetraene-3,16alpha,17beta-triol
• Estra-1,3,5(10),9(11)-tetraene-3,16alpha,17beta-triol; Estriol Imp. A (EP); 9,11-Didehydroestriol; Estriol Related Compound A; Estriol Impurity A
• Estra-1,3,5(10),9(11)-tetraene-3,16,17-triol, (16alpha,17beta)-
• J-015586
• (1R,2R,3aS,3bS,11aS)-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,11H,11aH-cyclopenta[a]phenanthrene-1,2,7-triol
• 9(11)-Didehydroestriol
• Estra-1,3,5(10),9(11)-tetraene-3,16alpha,17beta-triol
• (8S, 13S, 14S, 16R, 17R)-13-methyl-6, 7, 8, 12, 14, 15, 16, 17-octahydrocyclopenta[a]phenanthrene-3, 16, 17-triol
• ESTRA-1,3,5(10),9(11)-TETRAENE-3,16,17-TRIOL, (16.ALPHA.,17.BETA.)-
• Estriol impurity A, European Pharmacopoeia (EP) Reference Standard
• UNII-2FEM8A2HAS
• Estra-1,3,5(10),9(11)-tetraene-3,16,17-triol
• 2FEM8A2HAS
• DTXSID50432933
• ZWHFPHWLYUMTGY-WKULXVSPSA-N
• 246021-20-5
• Estra-1,3,5(10),9(11)-tetraene-3,16alpha,17beta-triol (9,11-Didehydroestriol)
• +Expand

• InChIKey： ZWHFPHWLYUMTGY-WKULXVSPSA-N
• Inchi： 1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h2-3,5-6,8,12,14-17,19-21H,4,7,9H2,1H3/t12-,14+,15-,16+,17-,18-/m0/s1
• SMILES： OC1C=CC2C3=CC[C@@]4([C@H]([C@@H](C[C@H]4[C@@H]3CCC=2C=1)O)O)C

Computed Properties

• Exact Mass: 286.15700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 286.15689456g/mol
• Heavy Atom Count: 21
• Complexity: 459
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: 2.63870
• PSA: 60.69000